Cas no 333313-78-3 (4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol)
333313-78-3 structure
Product Name:4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol
CAS No:333313-78-3
MF:C10H11N3S
MW:205.279440164566
MDL:MFCD02228635
CID:301812
PubChem ID:846581
Update Time:2025-04-19
4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol
- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(3-methylphenyl)-
- 4-methyl-3-(3-methylphenyl)-1H-1,2,4-triazole-5-thione
- 4-Methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol
- 4-Methyl-5-m-tolyl-2,4-dihydro-[1,2,4]triazole-3-thione
- 4-methyl-5-(3-methylphenyl)-1,2,4-triazole-3-thiol
- 4-Methyl-5-m-tolyl-4H-[1,2,4]triazole-3-thiol
- AC1LHZS3
- Ambcb7681200
- CTK6C1013
- SBB009419
- MLS000719174
- DTXSID70357179
- VU0049629-1
- AG-690/40698566
- HMS2729N23
- CS-0307798
- SMR000291442
- BB 0217262
- 333313-78-3
- MFCD02228635
- AT31262
- AKOS000348078
- CHEMBL1441551
- AKOS000100174
- Z56960289
- 4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl hydrosulfide
- EN300-07683
- JS-2645
- 4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol
-
- MDL： MFCD02228635
- Inchi： 1S/C10H11N3S/c1-7-4-3-5-8(6-7)9-11-12-10(14)13(9)2/h3-6H,1-2H3,(H,12,14)
- InChI Key： AGSMLYNSNAEUPT-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2C=CC=C(C)C=2)N1C
Computed Properties
- Exact Mass: 205.06700
- Monoisotopic Mass: 205.06736854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 59.7Ų
Experimental Properties
- PSA: 69.51000
- LogP: 2.07920
4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
- HazardClass：IRRITANT
4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M357790-100mg |
4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol |
333313-78-3 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M357790-500mg |
4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol |
333313-78-3 | 500mg |
$ 185.00 | 2022-06-03 | ||
| TRC | M357790-1g |
4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol |
333313-78-3 | 1g |
$ 275.00 | 2022-06-03 | ||
| abcr | AB214012-1 g |
4-Methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol; 95% |
333313-78-3 | 1 g |
€230.10 | 2023-07-20 | ||
| abcr | AB214012-5 g |
4-Methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol; 95% |
333313-78-3 | 5 g |
€749.60 | 2023-07-20 | ||
| Chemenu | CM114606-1g |
4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol |
333313-78-3 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM114606-5g |
4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol |
333313-78-3 | 95% | 5g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | Y1234464-1g |
4-METHYL-5-(3-METHYLPHENYL)-1,2,4-TRIAZOLE-3-THIOL |
333313-78-3 | 95% | 1g |
$185 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1234464-5g |
4-METHYL-5-(3-METHYLPHENYL)-1,2,4-TRIAZOLE-3-THIOL |
333313-78-3 | 95% | 5g |
$650 | 2024-06-06 | |
| Fluorochem | 039072-1g |
4-Methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol |
333313-78-3 | 95% | 1g |
￡123.00 | 2022-03-01 |
4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
333313-78-3 (4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol) Related Products
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- 174574-01-7(4-Ethyl-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol)
- 116850-61-4(4H-1,2,4-Triazole,3-(ethylthio)-4-methyl-5-phenyl-)
- 116850-52-3(4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-(2-naphthalenyl)-)
- 116850-63-6(4H-1,2,4-Triazole,3-(4-fluorophenyl)-4-methyl-5-(methylthio)-)
- 144165-20-8(4H-1,2,4-Triazole,3-(3-fluorophenyl)-4-methyl-5-(methylthio)-)
- 26029-08-3(5-Phenyl-4-propyl-4H-1,2,4-triazole-3-thiol)
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- 337487-15-7(5-(4-Bromophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol)
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